tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate, also known as tert-butyl 2-ethyl-4-oxopyrrolidine-1-carboxylate (TBEO), is an organic compound containing a tert-butyl group, an ethyl group and a carboxylate group. It is a colorless liquid with a pungent odor and is used in organic synthesis as a reagent for a variety of reactions. TBEO is a versatile reagent that is widely used in the synthesis of a variety of organic compounds, including pharmaceuticals, fine chemicals, and specialty materials.
Mechanism of Action
TBEO is a versatile reagent that is used in a variety of reactions. It is used in the synthesis of organic compounds, and as a catalyst in the synthesis of organic compounds. The mechanism of action of TBEO is dependent on the reaction it is used in. In the Wittig reaction, the reaction of an aldehyde or ketone with a phosphonium ylide produces a new alkenyl or alkynyl group. In the Mitsunobu reaction, the reaction of an alcohol, aldehyde, or alkene with a phosphonium ylide produces an ester, an acetal, or a vinyl ether, respectively.
Biochemical and Physiological Effects
TBEO is mainly used as a reagent in organic synthesis and as a catalyst in the synthesis of organic compounds. As such, it does not have any direct biochemical or physiological effects. However, the compounds that are synthesized using TBEO may have biochemical or physiological effects, depending on their structure and function.
Advantages and Limitations for Lab Experiments
TBEO has a number of advantages and limitations when used in lab experiments. One of the main advantages of using TBEO is its versatility; it can be used in a variety of reactions, including the Wittig reaction and the Mitsunobu reaction. Additionally, TBEO is relatively inexpensive and easy to obtain. However, there are some limitations to using TBEO. It is a flammable liquid and must be handled with care. Additionally, it is sensitive to light and must be stored in a dark container.
Future Directions
There are a number of potential future directions for TBEO. One potential direction is the development of new synthetic methods using TBEO as a reagent or catalyst. Additionally, TBEO could be used as an additive in the synthesis of polymers and nanomaterials, or as a reagent in the synthesis of new pharmaceuticals or specialty materials. Finally, TBEO could be used to develop new organic reactions, such as the Wittig-Mitsunobu reaction, which could be used to synthesize a variety of organic compounds.
Synthesis Methods
TBEO can be synthesized via a variety of methods, including the Wittig reaction and the Mitsunobu reaction. The Wittig reaction is a chemical reaction used to form an alkenyl or alkynyl group from an aldehyde or ketone. The reaction involves the reaction of an aldehyde or ketone with a phosphonium ylide, which is generated in situ from a phosphonium salt and a strong base such as sodium hydride. The Mitsunobu reaction is an organic reaction used to convert an alcohol into an ester, an aldehyde into an acetal, or an alkene into a vinyl ether. The reaction involves the reaction of an alcohol, aldehyde, or alkene with a phosphonium ylide, which is generated in situ from a phosphonium salt and a strong base such as sodium hydride.
Scientific Research Applications
TBEO is widely used in scientific research as a reagent for a variety of reactions. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, fine chemicals, and specialty materials. It is also used in the synthesis of new materials, such as polymers and nanomaterials. Additionally, it is used as a catalyst in the synthesis of organic compounds, and as an additive in the synthesis of polymers and nanomaterials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate involves the condensation of ethyl 2-oxo-4-phenylbutyrate with (S)-proline followed by tert-butylation of the resulting pyrrolidine derivative.", "Starting Materials": [ "Ethyl 2-oxo-4-phenylbutyrate", "(S)-Proline", "Tert-butyl bromide", "Sodium hydride", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve ethyl 2-oxo-4-phenylbutyrate and (S)-proline in methanol and add sodium hydride to the mixture. Stir the mixture at room temperature for 1 hour to form the pyrrolidine derivative.", "Step 2: Add tert-butyl bromide to the reaction mixture and stir at room temperature for 2 hours to allow for tert-butylation of the pyrrolidine derivative.", "Step 3: Quench the reaction by adding water and extract the product with diethyl ether. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate as a white solid." ] } | |
CAS RN |
2382058-76-4 |
Molecular Formula |
C11H19NO3 |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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